3,3,4,4-Tetrafluorohexane
Cat. No. B8594934
:
648-36-2
M. Wt: 158.14 g/mol
InChI Key: IXXUFIHVXOCHGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05254755
Procedure details
As another example, 2-fluoromethyl-1,1,1,3,3,4,4-heptafluoro-2-hexanol may be prepared by fluorinating commercially available 3,4-hexanedione to form 3,3,4,4-tetrafluorohexane which may then be dehydrogenated to form 3,3,4,4-tetrafluoro-1-hexene. CF3 may then be added to the 3,3,4,4-tetrafluoro-1-hexene to form 2-trifluoromethyl-1,3,3,4,4-pentafluorohexane which may then be dehydrogenated to form 2-trifluoromethyl-1,3,3,4,4-pentafluoro-1-hexene. The 2-trifluoromethyl-1,3,3,4,4-pentafluoro-1-hexene may then be reacted with sulfuric acid and then water to form 2-fluoromethyl-1,1,1,3,3,4,4-heptafluoro-2-hexanol.
Name
2-fluoromethyl-1,1,1,3,3,4,4-heptafluoro-2-hexanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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F[CH2:2][C:3](O)([C:8]([F:15])([F:14])[C:9]([F:13])([F:12])[CH2:10][CH3:11])C(F)(F)F.CCC(=O)C(=O)CC>>[F:12][C:9]([F:13])([C:8]([F:15])([F:14])[CH2:3][CH3:2])[CH2:10][CH3:11]
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Inputs
Step One
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Name
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2-fluoromethyl-1,1,1,3,3,4,4-heptafluoro-2-hexanol
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FCC(C(F)(F)F)(C(C(CC)(F)F)(F)F)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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CCC(C(CC)=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(CC)(C(CC)(F)F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
